Cas no 63788-91-0 (Benzothiazole,4-butyl-7-nitroso-)

• Product Name: Benzothiazole,4-butyl-7-nitroso-
• CAS No: 63788-91-0
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 500161
• PubChem ID: 12375121
• Update Time: 2025-04-19

Benzothiazole,4-butyl-7-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,4-butyl-7-nitroso-
• Benzothiazole, 4-butyl-7-nitroso- (9CI)
• 4-Butyl-7-nitroso-1,3-benzothiazole
• 63788-91-0

• Inchi： 1S/C11H12N2OS/c1-2-3-4-8-5-6-9(13-14)11-10(8)12-7-15-11/h5-7H,2-4H2,1H3
• InChI Key： AKHKJZUVNRGZTM-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C(=CC=C2CCCC)N=O

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 42.32